Cas no 115446-78-1 (Ethanone, 2-chloro-2,2-difluoro-1-[4-(trifluoromethoxy)phenyl]-)

• Product Name: Ethanone, 2-chloro-2,2-difluoro-1-[4-(trifluoromethoxy)phenyl]-
• CAS No: 115446-78-1
• MF: C₉H₄ClF₅O₂
• MW: 274.571879386902
• CID: 3641291
• PubChem ID: 19915312
• Update Time: 2025-07-21

Ethanone, 2-chloro-2,2-difluoro-1-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-2,2-difluoro-1-[4-(trifluoromethoxy)phenyl]-
• 2-Chloro-2,2-difluoro-1-(4-(trifluoromethoxy)phenyl)ethanone
• 115446-78-1
• MFCD28104154
• SCHEMBL9492260

• Inchi： 1S/C9H4ClF5O2/c10-8(11,12)7(16)5-1-3-6(4-2-5)17-9(13,14)15/h1-4H
• InChI Key： GTXBNGSCGAEEPL-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC(=CC=1)OC(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 273.9819979Da
• Monoisotopic Mass: 273.9819979Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethanone, 2-chloro-2,2-difluoro-1-[4-(trifluoromethoxy)phenyl]-

Introduction to Ethanone, 2-chloro-2,2-difluoro-1-[4-(trifluoromethoxy)phenyl]- (CAS No. 115446-78-1)

Ethanone, 2-chloro-2,2-difluoro-1-[4-(trifluoromethoxy)phenyl], is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. This compound, identified by its CAS number 115446-78-1, represents a class of molecules that are being extensively studied for their potential applications in drug discovery and material science.

The molecular structure of this compound features a central ketone group flanked by chloro and difluoro substituents, which contribute to its high reactivity and versatility in synthetic chemistry. Additionally, the presence of a trifluoromethoxy group at the para position of the phenyl ring enhances its electronic properties, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic profiles and improved metabolic stability. The fluorine atoms in this molecule not only increase the lipophilicity but also influence the electronic distribution, which can be crucial for binding affinity and selectivity in drug design. This has led to numerous studies exploring the use of such compounds in the development of novel therapeutic agents.

One of the most compelling aspects of Ethanone, 2-chloro-2,2-difluoro-1-[4-(trifluoromethoxy)phenyl]-, is its potential as a building block for more complex molecules. The reactive sites on this compound can be readily modified through various chemical transformations, allowing researchers to tailor its properties for specific applications. For instance, the chloro and difluoro groups can be used for further functionalization via cross-coupling reactions, while the ketone group can undergo reduction or condensation reactions to yield different functional products.

The pharmaceutical industry has been particularly interested in this compound due to its structural similarity to known bioactive molecules. Researchers have hypothesized that it may exhibit properties such as kinase inhibition or antiviral activity, although these hypotheses require further validation through experimental studies. The< strong> trifluoromethoxy group is known to enhance binding interactions with biological targets, making it a valuable feature for drug design.

Recent advances in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have been used to predict how Ethanone, 2-chloro-2,2-difluoro-1-[4-(trifluoromethoxy)phenyl]- interacts with biological targets at the atomic level. These simulations have provided valuable insights into its potential binding modes and have helped guide experimental efforts.

In addition to its pharmaceutical applications, this compound has shown promise in material science. The unique electronic properties of fluorinated aromatic ketones make them suitable for use in organic electronics and optoelectronic devices. Researchers are exploring their potential as components in light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where they could contribute to improved device performance.

The synthesis of Ethanone, 2-chloro-2,2-difluoro-1-[4-(trifluoromethoxy)phenyl]-, presents some challenges due to the presence of multiple reactive functional groups. However, recent developments in synthetic methodology have made it more accessible than it was previously thought to be. Catalytic processes and green chemistry approaches have been employed to improve yields and reduce waste, aligning with the growing emphasis on sustainable chemical practices.

The safety profile of this compound is another important consideration. While it does not fall under any hazardous or controlled substance categories, proper handling procedures must still be followed to ensure safe laboratory practices. Storage conditions should be carefully controlled to prevent degradation, and exposure should be minimized through the use of appropriate personal protective equipment.

In conclusion, Ethanone, 2-chloro-2,2-difluoro-1-[4-(trifluoromethoxy)phenyl]- (CAS No. 115446-78-1) is a versatile and intriguing molecule with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further research and development. As our understanding of fluorinated compounds continues to grow, so too will the applications of this remarkable molecule.